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Introduction

Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP) is a major oxidative metabolite of the widely
used plasticizer di(2-ethylhexyl) phthalate (DEHP). Due to its higher concentration in urine
compared to the primary metabolite, mono(2-ethylhexyl) phthalate (MEHP), MEHHP is
considered a more sensitive and reliable biomarker for assessing human exposure to DEHP.[1]
[2][3][4] Deuterium-labeled MEHHP (MEHHP-d4) serves as an ideal internal standard for
analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to
ensure accurate quantification of MEHHP in biological samples.[5][6] These application notes
provide detailed protocols for the use of MEHHP-d4 in human biomonitoring studies.

Metabolic Pathway of DEHP

The metabolic conversion of DEHP in the human body is a multi-step process. Initially, DEHP is
hydrolyzed to its primary metabolite, MEHP. MEHP then undergoes further oxidation to form
several secondary metabolites, including MEHHP and mono(2-ethyl-5-oxohexyl) phthalate
(MEOHP).[1][7][8] These oxidative metabolites are more polar and are readily excreted in the
urine, primarily as glucuronide conjugates.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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